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Compound of Interest

Compound Name: 2-(4-Oxopiperidin-1-yl)acetonitrile

Cat. No.: B1302792 Get Quote

This document provides the core physicochemical data for 2-(4-Oxopiperidin-1-
yl)acetonitrile, specifically focusing on its molecular weight. The information is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Molecular Identity and Formula
2-(4-Oxopiperidin-1-yl)acetonitrile is a chemical compound with the CAS Registry Number

259180-65-9.

Molecular Formula: C₇H₁₀N₂O[1]

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation based on the molecular formula is detailed below. Standard atomic weights are

used for this determination.
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Element Symbol Atom Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 10 1.008 10.080

Nitrogen N 2 14.007 28.014

Oxygen O 1 15.999 15.999

Total 20 138.17

Calculated Molecular Weight: 138.17 g/mol [1]

Logical Representation of Molecular Composition
The following diagram illustrates the elemental composition that contributes to the final

molecular weight of the compound.
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Caption: Elemental components of 2-(4-Oxopiperidin-1-yl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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